N-(3-methylphenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(3-methylphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C12H11N3O/c1-9-3-2-4-10(7-9)15-12(16)11-8-13-5-6-14-11/h2-8H,1H3,(H,15,16)
• InChI Key: ASWRZMFQNLKJSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=NC=CN=C2
• Molecular Formula: C12H11N3O
• DSSTOX Substance ID: DTXSID001329665
• Molecular Weight: 213.23 g/mol
• Solubility: 22.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 353783-37-6

Description

N-(3-methylphenyl)-2-pyrazinecarboxamide, also known as MPZP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MPZP belongs to the class of pyrazinecarboxamides, which are known for their diverse biological activities.

Mechanism of Action

Target of Action

N-(3-methylphenyl)pyrazine-2-carboxamide, also known as N-(3-methylphenyl)-2-pyrazinecarboxamide or Pyrazine-2-carboxylic acid m-tolylamide, primarily targets Mycobacterium tuberculosis . This bacterium is the causative agent of tuberculosis, a major global health concern.

Mode of Action

It has been found to exhibit significant in vitro antimycobacterial activity . The compound interacts with the bacterium, leading to changes that inhibit its growth and proliferation .

Biochemical Pathways

The downstream effects of this interference include the inhibition of bacterial growth and proliferation .

Pharmacokinetics

The compound’s lipophilicity is a key factor related to its cell transmembrane transport and other biological processes . This suggests that the compound may have good bioavailability.

Result of Action

The result of N-(3-methylphenyl)pyrazine-2-carboxamide’s action is the inhibition of the growth and proliferation of Mycobacterium tuberculosis . This makes the compound a potential candidate for the treatment of tuberculosis .

Action Environment

The action, efficacy, and stability of N-(3-methylphenyl)pyrazine-2-carboxamide can be influenced by various environmental factors. For example, the compound’s antimycobacterial activity can be affected by the pH of the environment

Safety and Hazards

This involves understanding the potential dangers of handling or exposure to the compound. This can include toxicity information, recommended safety precautions, and first aid measures.

Future Directions

This involves speculation or research on potential future uses or developments related to the compound. This could include potential medical applications, uses in industry, or areas for future research.